Cas no 1443238-61-6 ((R)-6-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (R)-6-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 1443238-61-6
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD29042773
• CID: 3045547
• PubChem ID: 92134900
• Update Time: 2024-11-02

(R)-6-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
• (R)-5-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCL
• AMBZ0446
• (1R)-5-Bromoindanylamine HCl
• (R)-5-bromo-indan-1-ylamine hydrochloride
• AX8297069
• 1H-Inden-1-amine,5-bromo-2,3-dihydro-,hydrochloride(1:1),(1R)-
• 1H-Inden-1-amine, 5-bromo-2,3-dihydro-, hydrochloride (1:1), (1R)-
• AKOS025405150
• (1R)-5-bromo-2,3-dihydro-1H-inden-1-amine;hydrochloride
• CS-0095509
• EN300-379193
• (R)-5-Bromo-2,3-dihydro-1H-inden-1-aminehydrochloride
• DS-019049
• O10181
• 1443238-61-6
• (1R)-5-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE HYDROCHLORIDE
• DS-8989
• SCHEMBL16536660
• MFCD29042773
• (R)-6-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride

• MDL： MFCD29042773
• Inchi： 1S/C9H10BrN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H/t9-;/m1./s1
• InChI Key： GLGQSSHHFWJLAI-SBSPUUFOSA-N
• SMILES： BrC1C=CC2=C(C=1)CC[C@H]2N.Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes